![molecular formula C13H22BNO3 B2528850 2-tert-Butyl-oxazole-5-boronic acid pinacol ester CAS No. 2408429-93-4](/img/structure/B2528850.png)
2-tert-Butyl-oxazole-5-boronic acid pinacol ester
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Overview
Description
2-tert-Butyl-oxazole-5-boronic acid pinacol ester is a boronic acid derivative that has gained significant attention in the field of organic synthesis due to its remarkable properties. This compound is widely used in scientific research applications, particularly in the field of medicinal chemistry.
Scientific Research Applications
Synthesis and Chemical Reactions
- Palladium-Catalyzed Synthesis : A novel protocol for synthesizing tert-butyl esters from boronic acids or boronic acid pinacol esters, including 2-tert-Butyl-oxazole-5-boronic acid pinacol ester, using palladium acetate and triphenylphosphine as a catalyst system has been developed (Li et al., 2014).
- Challenges in Analytical Chemistry : Analyzing pinacolboronate esters like this compound presents unique challenges due to their facile hydrolysis to the corresponding boronic acid, making typical analytical methods unsuitable (Zhong et al., 2012).
Applications in Organic Synthesis
- Intermediate in Medicinal Chemistry : this compound is used as an intermediate in the synthesis of 3,4-Substituted-5-Aminopyrazoles and 4-Substituted-2-Aminothiazoles, which are important in medicinal chemistry and drug discovery (Havel et al., 2018).
- Suzuki Cross-Coupling Reactions : This compound has shown effectiveness in Suzuki cross-coupling reactions to produce various 5-(het)aryloxazoles, demonstrating its utility in creating diverse organic structures (Primas et al., 2009).
Pharmaceutical Applications
- Carbohydrate Sensing : Iridium(iii)-boronic acid complexes, including those derived from this compound, have been prepared as potential luminescent sensors for carbohydrates, indicating their potential in diagnostic applications (Hashemzadeh et al., 2020).
Environmental and Safety Considerations
- Metal- and Additive-Free Synthesis : Recent advancements include a metal- and additive-free method for the synthesis of boronic acids and esters, including this compound, highlighting an environmentally friendly approach to their production (Mfuh et al., 2017).
Mechanism of Action
Target of Action
The primary target of 2-tert-Butyl-oxazole-5-boronic acid pinacol ester is the palladium catalyst used in Suzuki–Miyaura cross-coupling reactions . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
In Suzuki–Miyaura cross-coupling reactions, the this compound acts as a nucleophile. It transfers its organic group to a palladium catalyst. This process involves two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The Suzuki–Miyaura cross-coupling reaction is the main biochemical pathway affected by this compound . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The downstream effects of this pathway include the formation of new carbon–carbon bonds, enabling the synthesis of a wide variety of organic compounds .
Result of Action
The result of the action of this compound is the formation of new carbon–carbon bonds via the Suzuki–Miyaura cross-coupling reaction . This enables the synthesis of a wide variety of organic compounds .
Action Environment
The action of this compound can be influenced by environmental factors such as pH . The rate of the reaction it participates in, for example, is considerably accelerated at physiological pH . Therefore, care must be taken when considering these boronic pinacol esters for pharmacological purposes .
Biochemical Analysis
Biochemical Properties
It is known that this compound can participate in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction involves the transfer of formally nucleophilic organic groups from boron to palladium .
Molecular Mechanism
The molecular mechanism of 2-tert-Butyl-oxazole-5-boronic acid pinacol ester involves its role in the Suzuki–Miyaura coupling reaction . In this reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Temporal Effects in Laboratory Settings
It is known that this compound is stable and easy to purify
Metabolic Pathways
It is known that this compound can participate in the Suzuki–Miyaura coupling reaction , which could potentially influence metabolic flux or metabolite levels.
properties
IUPAC Name |
2-tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22BNO3/c1-11(2,3)10-15-8-9(16-10)14-17-12(4,5)13(6,7)18-14/h8H,1-7H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICFGDNXEZDUUBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CN=C(O2)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22BNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2408429-93-4 |
Source
|
Record name | 2-tert-butyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-oxazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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